5-methoxy-2-{[2-(4-morpholinyl)-2-oxoethyl]thio}-1H-benzimidazole

• IUPAC Name: 2-[(6-methoxy-1H-benzimidazol-2-yl)sulfanyl]-1-morpholin-4-ylethanone
• InChI: InChI=1S/C14H17N3O3S/c1-19-10-2-3-11-12(8-10)16-14(15-11)21-9-13(18)17-4-6-20-7-5-17/h2-3,8H,4-7,9H2,1H3,(H,15,16)
• InChI Key: WOZVANWFDNOGEN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(N2)SCC(=O)N3CCOCC3
• Molecular Formula: C14H17N3O3S
• Molecular Weight: 307.37 g/mol

Description

5-methoxy-2-{[2-(4-morpholinyl)-2-oxoethyl]thio}-1H-benzimidazole, also known as MMB (Methyl 2-(4-morpholinyl)-2-oxoethylthio-5-methoxy-1H-benzimidazole-6-carboxylate), is a chemical compound that has been studied for its potential use in scientific research.

Scientific Research Applications

5-methoxy-2-{[2-(4-morpholinyl)-2-oxoethyl]thio}-1H-benzimidazole has been studied for its potential use in scientific research, particularly in the field of cancer research. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and has been suggested as a potential treatment for various types of cancer. This compound has also been studied for its potential use as an anti-inflammatory agent and as a treatment for Alzheimer's disease.

Mechanism of Action

The mechanism of action of 5-methoxy-2-{[2-(4-morpholinyl)-2-oxoethyl]thio}-1H-benzimidazole is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are involved in cancer cell growth and inflammation. Specifically, this compound has been shown to inhibit the activity of protein kinase CK2, which is involved in cell proliferation and survival.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, as well as to reduce inflammation and oxidative stress. This compound has also been shown to have neuroprotective effects, and may be useful in the treatment of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 5-methoxy-2-{[2-(4-morpholinyl)-2-oxoethyl]thio}-1H-benzimidazole in lab experiments is that it has been shown to be effective in inhibiting the growth of cancer cells in vitro and in vivo. However, one limitation is that the mechanism of action is not fully understood, which makes it difficult to predict its efficacy in different types of cancer.

Future Directions

There are several possible future directions for research on 5-methoxy-2-{[2-(4-morpholinyl)-2-oxoethyl]thio}-1H-benzimidazole. One area of research could be to further investigate the mechanism of action, in order to better understand how it inhibits the growth of cancer cells. Another area of research could be to explore the potential use of this compound as a treatment for other diseases, such as Alzheimer's disease. Additionally, researchers could investigate the potential use of this compound in combination with other drugs or therapies, in order to enhance its efficacy. Finally, researchers could explore the use of this compound as a diagnostic tool for cancer, by investigating its ability to selectively target cancer cells.

Synthesis Methods

The synthesis of 5-methoxy-2-{[2-(4-morpholinyl)-2-oxoethyl]thio}-1H-benzimidazole involves the reaction of 5-methoxy-1H-benzimidazole-2-thiol with 2-(4-morpholinyl)-2-oxoethyl chloride in the presence of a base. The resulting product is then esterified with methyl chloroformate to produce this compound. This synthesis method has been described in detail in a research article by Li et al. (2012).